Cas no 1091381-52-0 (N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide)

• Product Name: N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• CAS No: 1091381-52-0
• MF: C₁₈H₁₈FNO₂
• MW: 299.339428424835
• CID: 5954461
• PubChem ID: 29705693
• Update Time: 2025-05-19

N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• Cyclopropanecarboxamide, N-(2-ethoxyphenyl)-1-(4-fluorophenyl)-
• AKOS024509578
• N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropanecarboxamide
• F5475-0067
• 1091381-52-0

• Inchi： 1S/C18H18FNO2/c1-2-22-16-6-4-3-5-15(16)20-17(21)18(11-12-18)13-7-9-14(19)10-8-13/h3-10H,2,11-12H2,1H3,(H,20,21)
• InChI Key： BHGDWFYFIHKHLS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(F)C=C2)(C(NC2=CC=CC=C2OCC)=O)CC1

Computed Properties

• Exact Mass: 299.13215698g/mol
• Monoisotopic Mass: 299.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 452.2±35.0 °C(Predicted)
• pka: 14.29±0.70(Predicted)

Additional information on N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide

N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 1091381-52-0): A Comprehensive Overview

N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 1091381-52-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to in scientific literature by its CAS number 1091381-52-0, features a cyclopropane core substituted with a fluorophenyl group and an ethoxyphenyl carboxamide moiety. Its molecular formula is C18H18FNO2, with a molecular weight of 299.34 g/mol.

The cyclopropane-1-carboxamide structure is particularly noteworthy, as cyclopropane rings are known for their high ring strain and unique reactivity, making them valuable in medicinal chemistry and material science. The presence of the 4-fluorophenyl group enhances the compound's stability and influences its electronic properties, while the 2-ethoxyphenyl moiety contributes to its solubility and potential biological activity. Researchers have explored this compound for its possible role in drug discovery, particularly in the development of novel therapeutic agents targeting neurological and inflammatory conditions.

In the context of current scientific trends, N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide aligns with the growing interest in fluorinated compounds and small-ring systems. Fluorine incorporation is a hot topic in pharmaceutical research due to its ability to improve metabolic stability and bioavailability. Similarly, cyclopropane derivatives are being investigated for their potential in creating more efficient and selective drugs. This compound's dual functionality makes it a subject of interest in structure-activity relationship (SAR) studies and molecular design.

The synthesis of CAS 1091381-52-0 typically involves multi-step organic reactions, including cyclopropanation and amide bond formation. Advanced techniques such as palladium-catalyzed cross-coupling and microwave-assisted synthesis have been employed to optimize its production. These methods are part of the broader shift toward greener and more efficient synthetic protocols, which are highly relevant in today's push for sustainable chemistry.

From an application standpoint, N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide has shown promise in preliminary studies as a modulator of specific biological pathways. While detailed clinical data is still emerging, its structural features suggest potential utility in central nervous system (CNS) disorders and inflammatory diseases. These areas are of significant interest to researchers and pharmaceutical companies, as evidenced by the frequent searches for terms like "fluorophenyl compounds in medicine" and "cyclopropane derivatives for drug development."

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, further underscore its suitability for drug-like molecules. These parameters are critical in modern computational chemistry and virtual screening, which are increasingly used to identify promising candidates early in the drug discovery process. As such, CAS 1091381-52-0 represents a valuable scaffold for further optimization and study.

In the broader market, the demand for innovative chemical entities like N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide is driven by the need for novel therapeutics and functional materials. The compound's unique combination of a fluorinated aromatic system and a strained carbocycle positions it as a potential candidate for patentable innovations. This aligns with the increasing number of searches for "new chemical entities in pharma" and "fluorine in drug design," reflecting the industry's focus on cutting-edge research.

Quality control and analytical characterization of CAS 1091381-52-0 are essential for its reliable use in research and development. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to ensure purity and confirm structural integrity. These methods are part of the standard toolkit for characterizing complex organic molecules, and their application to this compound highlights its importance in high-value chemical synthesis.

Looking ahead, N-(2-ethoxyphenyl)-1-(4-fluorophenyl)cyclopropane-1-carboxamide is poised to remain a compound of interest in both academic and industrial settings. Its versatility and potential applications in medicinal chemistry, material science, and chemical biology make it a valuable subject for ongoing research. As the scientific community continues to explore new frontiers in molecular design, compounds like this will play a pivotal role in shaping the future of innovation.

For researchers and professionals seeking detailed information on CAS 1091381-52-0, reliable sources include peer-reviewed journals, chemical databases, and specialized suppliers. The compound's growing prominence is reflected in the increasing number of publications and patents referencing its structure and potential uses, making it a noteworthy example of modern chemical innovation.